Cas no 42203-03-2 (1-(Pyridin-2-yl)hexan-1-one)

1-(Pyridin-2-yl)hexan-1-one Properties

Names and Identifiers

• 1-(Pyridin-2-yl)hexan-1-one
• 1-pyridin-2-ylhexan-1-one
• 2-Hexanoylpyridine
• Pentyl 2-pyridyl ketone
• 42203-03-2
• SB54278
• 1-Hexanone, 1-(2-pyridinyl)-
• DTXSID00339463
• 1-(2-Pyridinyl)-1-hexanone #
• MFCD06637967
• AKOS011914487
• SCHEMBL1255019
• ZGKVJWNKQCIUSP-UHFFFAOYSA-N
• 2-HEXANOYLPYRIDINE
• +Expand

• MDL： MFCD06637967
• InChIKey： ZGKVJWNKQCIUSP-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15NO/c1-2-3-4-8-11(13)10-7-5-6-9-12-10/h5-7,9H,2-4,8H2,1H3
• SMILES： CCCCCC(=O)C1=CC=CC=N1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 177.115364102g/mol
• Heavy Atom Count: 13
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Boiling Point: 267 ºC
• Flash Point: 122 ºC
• Density: 0.983